Cas no 484-33-3 (Pongamol)

Pongamol Properties

Names and Identifiers

• 1,3-Propanedione,1-(4-methoxy-5-benzofuranyl)-3-phenyl-
• PONGAMOL
• PONGAMOL(RG)
• 1-(4-METHOXY-5-BENZOFURANYL)-3-PHENYL-1,3-PROPANEDIONE
• 1-(4-Methoxybenzofuran-5-yl)-3-phenyl-1,3-propanedione
• 1-(4-Methoxy-benzofuran-5-yl)-3-phenyl-propan-1,3-dion
• 1-(4-methoxy-benzofuran-5-yl)-3-phenyl-propane-1,3-dione
• pongamiaextract,pongamol
• pongamolfrompongamiaglabrafruits
• +Expand

• MDL： MFCD05618208
• InChIKey： XTLSKKJNOIMMBK-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H14O4/c1-21-18-13(7-8-17-14(18)9-10-22-17)16(20)11-15(19)12-5-3-2-4-6-12/h2-10H,11H2,1H3
• SMILES： COC1=C(C=CC2=C1C=CO2)C(=O)CC(=O)C3=CC=CC=C3

Computed Properties

• Exact Mass: 294.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 264.078644
• Heavy Atom Count: 22
• Complexity: 370
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.242
• Topological Polar Surface Area: 47.3

Experimental Properties

• LogP: 3.89710
• PSA: 56.51000
• Refractive Index: 1.646
• Boiling Point: 448.7 °C at 760 mmHg
• Melting Point: 126-130 °C
• Flash Point: 218.7 °C
• Density: 1.236

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Dahlstedtia pinnata